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Compound of Interest

Compound Name: Isobutyl isobutyrate

Cat. No.: B1662107 Get Quote

An In-depth Technical Guide to the Safe Laboratory Use of Isobutyl Isobutyrate

This guide provides comprehensive safety information for the handling and use of isobutyl
isobutyrate (CAS No. 97-85-8) in a laboratory setting. It is intended for researchers, scientists,

and professionals in drug development and other scientific fields. Isobutyl isobutyrate is a

colorless liquid with a fruity odor, utilized in fragrances, flavorings, and as a solvent.[1][2] While

it has valuable applications, understanding its potential hazards is crucial for safe laboratory

practice.

Hazard Identification and Classification
Isobutyl isobutyrate is classified as a flammable liquid and may cause irritation.[3][4][5] The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a

standardized framework for communicating these hazards.

Table 1: GHS Classification and Statements
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Category Code Statement

Hazard Class Flammable liquids Category 3

Hazard Statements H226 Flammable liquid and vapor.[6]

H336
May cause drowsiness or

vertigo.[6]

H412
Harmful to aquatic life with

long lasting effects.[6]

Precautionary Statements P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.[4][6]

P233
Keep container tightly closed.

[4][6]

P240
Ground and bond container

and receiving equipment.[4][6]

P241

Use explosion-proof

electrical/ventilating/lighting

equipment.[4][6]

P242 Use only non-sparking tools.[4]

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[6]

P273
Avoid release to the

environment.[6]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[4][6]

P303+P361+P353 IF ON SKIN (or hair): Take off

immediately all contaminated

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.gcascc.com/wp-content/uploads/2021/02/SDS-PG-41_Isobutyl-Isobutyrate-IBIB.pdf
https://www.gcascc.com/wp-content/uploads/2021/02/SDS-PG-41_Isobutyl-Isobutyrate-IBIB.pdf
https://www.gcascc.com/wp-content/uploads/2021/02/SDS-PG-41_Isobutyl-Isobutyrate-IBIB.pdf
https://www.vigon.com/product/isobutyl-isobutyrate-natural/?doc=MSDS/501431_vigon_sds_us_english.pdf&namee=IsobutylIsobutyrateNaturalSDS
https://www.gcascc.com/wp-content/uploads/2021/02/SDS-PG-41_Isobutyl-Isobutyrate-IBIB.pdf
https://www.vigon.com/product/isobutyl-isobutyrate-natural/?doc=MSDS/501431_vigon_sds_us_english.pdf&namee=IsobutylIsobutyrateNaturalSDS
https://www.gcascc.com/wp-content/uploads/2021/02/SDS-PG-41_Isobutyl-Isobutyrate-IBIB.pdf
https://www.vigon.com/product/isobutyl-isobutyrate-natural/?doc=MSDS/501431_vigon_sds_us_english.pdf&namee=IsobutylIsobutyrateNaturalSDS
https://www.gcascc.com/wp-content/uploads/2021/02/SDS-PG-41_Isobutyl-Isobutyrate-IBIB.pdf
https://www.vigon.com/product/isobutyl-isobutyrate-natural/?doc=MSDS/501431_vigon_sds_us_english.pdf&namee=IsobutylIsobutyrateNaturalSDS
https://www.gcascc.com/wp-content/uploads/2021/02/SDS-PG-41_Isobutyl-Isobutyrate-IBIB.pdf
https://www.vigon.com/product/isobutyl-isobutyrate-natural/?doc=MSDS/501431_vigon_sds_us_english.pdf&namee=IsobutylIsobutyrateNaturalSDS
https://www.gcascc.com/wp-content/uploads/2021/02/SDS-PG-41_Isobutyl-Isobutyrate-IBIB.pdf
https://www.gcascc.com/wp-content/uploads/2021/02/SDS-PG-41_Isobutyl-Isobutyrate-IBIB.pdf
https://www.vigon.com/product/isobutyl-isobutyrate-natural/?doc=MSDS/501431_vigon_sds_us_english.pdf&namee=IsobutylIsobutyrateNaturalSDS
https://www.gcascc.com/wp-content/uploads/2021/02/SDS-PG-41_Isobutyl-Isobutyrate-IBIB.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Code Statement

clothing. Rinse skin with water.

[4]

P304+P340+P312

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing. Call

a POISON CENTER/doctor if

you feel unwell.[6]

P370+P378

In case of fire: Use dry sand,

dry chemical or alcohol-

resistant foam to extinguish.

P403+P235
Store in a well-ventilated

place. Keep cool.[4]

| | P501 | Dispose of contents/container in accordance with local/regional/national/international

regulations.[4][7] |

GHS Pictograms and associated hazards for isobutyl isobutyrate.

Physical and Chemical Properties
Understanding the physical and chemical properties of isobutyl isobutyrate is fundamental to

its safe handling.

Table 2: Physicochemical Data for Isobutyl Isobutyrate
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Property Value

Molecular Formula C₈H₁₆O₂[3][8]

Molecular Weight 144.21 g/mol [2][3]

Appearance Colorless, clear liquid[1][3][9]

Odor Fruity, pleasant odor[1][3][9]

Boiling Point 148-152 °C[3][8]

Melting Point -81 °C to -80.6 °C[1][3]

Flash Point 37 °C to 38.3 °C (Closed Cup)[1][4]

Density 0.854 - 0.874 g/cm³ at 20-25 °C[1][3]

Vapor Pressure 4.33 - 5.8 hPa @ 25 °C[3][10]

Vapor Density 4.97 (Air = 1)[2][3]

Water Solubility Insoluble; 520 mg/L at 20 °C[3][10]

Autoignition Temperature 432 °C (810 °F)[2]

| Refractive Index | ~1.398 @ 20 °C[1][8] |

Toxicological Information
Exposure to isobutyl isobutyrate can lead to adverse health effects. It is primarily considered

an irritant, and high concentrations of its vapor may cause central nervous system depression.

[3]

Table 3: Acute Toxicity Data

Exposure Route Species Value

Oral LD50 Rat >6,400 mg/kg bw[10]

Dermal LD50 Rabbit >8,600 mg/kg[3][6]

Dermal LD50 Guinea Pig >10 ml/kg bw[10]
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| Inhalation LC66 | Rat | 5423 ppm (31.94 mg/L) for 6 hours[10] |

Inhalation: Vapors can be irritating to the mucous membranes and upper respiratory tract.[3]

High concentrations may lead to dizziness, drowsiness, and central nervous system

depression.[3][6]

Skin Contact: May cause skin irritation.[3] Repeated exposure might lead to dryness or

cracking.[6]

Eye Contact: May cause eye irritation.[3]

Ingestion: May cause gastrointestinal irritation. Ingestion of large amounts can result in

central nervous system depression.[3]

Chronic Exposure: No specific information on chronic effects or carcinogenicity has been

found.[3][4]

Experimental Protocols
Detailed experimental protocols for the toxicological studies cited are not available in the

reviewed safety data sheets. These studies, such as the "Short-term toxicity study of isobutyl
isobutyrate in rats" by Drake, et al. (1978), are referenced as sources for the toxicity data.[9]

For detailed methodologies, consulting the original publications is required.

The protocols provided below are for the safe handling and emergency procedures within a

laboratory context, derived from standard safety guidelines.

Protocol for Safe Handling and Storage
This protocol outlines the standard operating procedure for using isobutyl isobutyrate in the

lab.

Preparation:

Confirm that a chemical fume hood is operational.

Ensure an eyewash station and safety shower are accessible.[3]
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Gather all necessary Personal Protective Equipment (PPE): chemical safety goggles,

appropriate protective gloves, and a lab coat.[3]

Handling:

Ground and bond containers when transferring the material to prevent static discharge.[3]

[11]

Use only spark-proof tools and explosion-proof equipment.[3]

Perform all manipulations within a chemical fume hood to minimize vapor inhalation.[3]

Avoid contact with eyes, skin, and clothing.[3]

Keep the container tightly closed when not in use.[3]

Keep away from all sources of ignition, including heat, sparks, and open flames.[3][4]

Storage:

Store in a designated "Flammables" area.[3]

Ensure the storage area is cool, dry, and well-ventilated.[11]

Keep containers tightly sealed.[3]

Cleanup:

Wash hands and any exposed skin thoroughly after handling.[3]

Decontaminate the work area upon completion of tasks.
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Safe Handling and Storage Protocol

Preparation
- Verify fume hood

- Check safety shower/eyewash
- Don PPE

Handling (in Fume Hood)
- Ground/bond containers

- Use spark-proof tools
- Avoid contact & ignition sources

Proceed

Storage
- Flammables area

- Cool, dry, well-ventilated
- Tightly sealed container

When not in use

Post-Handling
- Wash hands thoroughly

- Decontaminate workspace

After use

Click to download full resolution via product page

Workflow for the safe handling and storage of isobutyl isobutyrate.

Protocol for Spill Response
This protocol details the steps to be taken in the event of a spill.

Evacuation and Alerting:

Evacuate non-essential personnel from the immediate spill area.

Alert colleagues and the lab supervisor.

If the spill is large, contact the institutional emergency response team.
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Control and Containment:

Remove all sources of ignition from the area.[3]

Ensure adequate ventilation, if safe to do so.

Prevent the spill from entering drains or waterways.[4]

Cleanup:

Wear appropriate PPE, including respiratory protection if vapors are significant.

Absorb the spill with an inert, non-combustible material such as sand, dry lime, or

vermiculite.[3][4]

Use non-sparking tools to collect the absorbed material.[3]

Place the waste into a closed, labeled container for hazardous waste disposal.[3]

Decontamination:

Clean the spill area thoroughly with soap and water.

Dispose of all contaminated materials as hazardous waste.
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Spill Response Workflow

Spill Occurs

Alert & Evacuate
- Notify personnel

- Remove ignition sources

Contain Spill
- Use inert absorbent

(sand, vermiculite)

Clean Up
- Use non-sparking tools

- Collect into sealed container

Decontaminate & Dispose
- Clean area

- Dispose as hazardous waste

Click to download full resolution via product page

Logical workflow for responding to an isobutyl isobutyrate spill.

First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.

Table 4: First Aid Procedures
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Exposure Route First Aid Instructions

Inhalation

Remove the individual from the exposure
area to fresh air immediately. If breathing
is difficult, administer oxygen. If the
person is not breathing, give artificial
respiration. Seek immediate medical
attention.[3]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing all

contaminated clothing and shoes. Seek

immediate medical attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3]

| Ingestion | Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[3] |

Fire and Explosion Hazards
Isobutyl isobutyrate is a flammable liquid, and its vapors can form explosive mixtures with air.

Table 5: Fire Hazard Data
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Property Value

Flash Point 37 °C to 38.3 °C (Closed Cup)[1][4]

Explosive Limits
Lower (LEL): 1.2% (V)[8] / Upper (UEL): Not

Available

Autoignition Temperature 432 °C (810 °F)[2]

Suitable Extinguishing Media
Dry chemical, carbon dioxide (CO₂), alcohol-

resistant foam, or water spray.[11][12]

Unsuitable Extinguishing Media Solid streams of water may be ineffective.[12]

Hazardous Combustion Products Carbon oxides (CO, CO₂).

| Specific Hazards | Vapors are heavier than air and may travel along the ground to a distant

ignition source.[12] Containers may explode when heated. |

Ecological Information
Care should be taken to prevent the release of isobutyl isobutyrate into the environment.

Toxicity: It is considered harmful to aquatic life with long-lasting effects.[6] The LC50 for fish

(Pimephales promelas) is 12.54 mg/L over 96 hours, and the EC50 for Daphnia magna is

55.8 mg/L over 48 hours.[6]

Persistence and Degradability: The substance is expected to be readily biodegradable.[10]

Bioaccumulation: With a calculated log Kow of 2.68, the potential for bioaccumulation is

considered low to moderate.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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